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Compound of Interest

Compound Name: MHY-1685

CAS No.: 27406-31-1

Cat. No.: B2859007

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MHY-1685 is a novel potent inhibitor of the mammalian target of rapamycin (mTOR), a crucial

serine/threonine kinase that governs fundamental cellular functions including growth,

proliferation, metabolism, and survival. Research has demonstrated that MHY-1685 can

rejuvenate senescent human cardiac stem cells by modulating autophagy, highlighting its

therapeutic potential in cardiac repair and other age-related pathologies.[1][2] These

application notes provide detailed protocols for the preparation and use of MHY-1685 solutions

in cell culture experiments, along with information on its stability and mechanism of action.

Chemical Properties
A summary of the key chemical properties of MHY-1685 is provided in the table below.
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Property Value Reference

Chemical Name

5-(4-

hydroxybenzylidene)pyrimidine

-2,4,6(1H,3H,5H)-trione

N/A

Molecular Formula C₁₁H₈N₂O₄ N/A

Molecular Weight 232.19 g/mol N/A

Appearance Yellow solid [3](4)

Solubility
46 mg/mL in DMSO (198.11

mM)
[1](1)

Solution Preparation Protocol
This protocol details the preparation of a stock solution and working solutions of MHY-1685 for

use in cell culture applications.

Materials
MHY-1685 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Vortex mixer

Cell culture medium appropriate for the cell line being used

Stock Solution Preparation (10 mM)
Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

maintain the sterility of the solutions.
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Weighing: Accurately weigh a precise amount of MHY-1685 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh 2.32 mg of MHY-1685.

Dissolution: Add the appropriate volume of sterile DMSO to the MHY-1685 powder. For the

example above, add 1 mL of DMSO.

Mixing: Vortex the solution until the MHY-1685 is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at

-20°C or -80°C, protected from light.

Working Solution Preparation
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium.

Thaw Stock Solution: Thaw a single aliquot of the MHY-1685 stock solution at room

temperature.

Dilution: Dilute the stock solution to the desired final concentration in pre-warmed cell culture

medium. For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock, add

1 µL of the stock solution to 999 µL of cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down or inverting the tube.

Application: Add the freshly prepared working solution to the cell culture at the desired final

concentration. The final concentration of DMSO in the cell culture should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Stability of MHY-1685 Solutions
While specific, long-term stability data for MHY-1685 in solution is not extensively published,

the following recommendations are based on standard laboratory practices for similar

compounds to ensure optimal performance.
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Solution Type
Storage
Temperature

Recommended
Storage Duration

Special
Considerations

Stock Solution in

DMSO
-20°C or -80°C

Up to 6 months

(minimize freeze-thaw

cycles)

Protect from light. Use

fresh, anhydrous

DMSO for preparation

as it is hygroscopic.

Working Solution in

Culture Medium
2-8°C

Prepare fresh for each

experiment

Do not store for

extended periods as

the stability in

aqueous solutions is

likely limited.

Mechanism of Action: mTOR Inhibition and
Autophagy Modulation
MHY-1685 exerts its biological effects primarily through the inhibition of the mTOR signaling

pathway.[1][2] mTOR is a central regulator of cellular processes and exists in two distinct

complexes, mTORC1 and mTORC2. By inhibiting mTOR, MHY-1685 can induce autophagy, a

cellular recycling process that degrades and removes damaged organelles and proteins. This

modulation of autophagy is believed to be a key mechanism behind the rejuvenating effects of

MHY-1685 on senescent cells.[2]

MHY-1685 mTORC1
Inhibits

Autophagy
Inhibits Cellular Rejuvenation

(Anti-senescence)
Promotes

Click to download full resolution via product page

Caption: MHY-1685 signaling pathway.

Experimental Workflow for Cell Treatment
The following diagram outlines a typical workflow for treating cultured cells with MHY-1685.
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Caption: MHY-1685 cell treatment workflow.

Conclusion
MHY-1685 is a valuable research tool for investigating the roles of mTOR signaling and

autophagy in cellular senescence and various disease models. Adherence to the protocols

outlined in these application notes will help ensure the consistent and effective use of MHY-
1685 in cell culture experiments. Due to the lack of extensive public data on long-term stability,

it is strongly recommended to prepare working solutions fresh for each experiment and to

handle stock solutions with care to maintain their integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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